1-(3-Methoxyphenyl)-4-(2-nitrophenyl)piperazine

• IUPAC Name: 1-(3-methoxyphenyl)-4-(2-nitrophenyl)piperazine
• InChI: InChI=1S/C17H19N3O3/c1-23-15-6-4-5-14(13-15)18-9-11-19(12-10-18)16-7-2-3-8-17(16)20(21)22/h2-8,13H,9-12H2,1H3
• InChI Key: GOIMFKXWRWGUNB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol

Description

1-(3-Methoxyphenyl)-4-(2-nitrophenyl)piperazine, commonly known as MeOPP, is a chemical compound that belongs to the family of piperazines. This compound has gained significant attention in the scientific community due to its potential applications in the field of neuroscience. MeOPP is a potent and selective agonist of the serotonin 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes.

Mechanism of Action

MeOPP acts as a potent and selective agonist of the serotonin 5-HT1A receptor. It binds to the receptor and activates it, leading to downstream signaling events that regulate various cellular processes. The activation of the 5-HT1A receptor by MeOPP results in the inhibition of adenylate cyclase and the activation of potassium channels, leading to the hyperpolarization of the cell membrane and the inhibition of neuronal firing.
Biochemical and Physiological Effects
MeOPP has been shown to have several biochemical and physiological effects. It has been shown to reduce anxiety-like behavior in animal models and to have antidepressant-like effects. MeOPP has also been shown to enhance the release of acetylcholine in the prefrontal cortex, which is involved in cognitive processes such as attention and working memory.

Advantages and Limitations for Lab Experiments

MeOPP has several advantages as a research tool. It is a potent and selective agonist of the serotonin 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. MeOPP is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, MeOPP has some limitations, such as its potential toxicity and the need for careful dosing to avoid non-specific effects.

Future Directions

There are several future directions for research on MeOPP. One area of interest is the development of novel compounds that target the serotonin 5-HT1A receptor with greater selectivity and potency. Another area of interest is the investigation of the role of the 5-HT1A receptor in the regulation of other neurotransmitter systems, such as dopamine and glutamate. Additionally, the potential therapeutic applications of MeOPP and related compounds in the treatment of psychiatric disorders such as depression and anxiety warrant further investigation.

Scientific Research Applications

MeOPP has been extensively used as a research tool to study the role of the serotonin 5-HT1A receptor in various physiological and pathological processes. This receptor is involved in the regulation of mood, anxiety, and stress response, and its dysfunction has been implicated in the development of several psychiatric disorders such as depression, anxiety disorders, and schizophrenia.